3,5-dichloro-4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 3,5-dichloro-4-ethoxy-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C16H22Cl2N2O2/c1-2-22-15-13(17)10-12(11-14(15)18)16(21)19-6-9-20-7-4-3-5-8-20/h10-11H,2-9H2,1H3,(H,19,21)
• InChI Key: WZWVHFXBDWSRHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C(=O)NCCN2CCCCC2)Cl
• Molecular Formula: C16H22Cl2N2O2
• Molecular Weight: 345.3 g/mol

Description

3,5-dichloro-4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide, also known as UMB24, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3,5-dichloro-4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of a protein called STAT3, which is known to play a key role in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for inhibiting cancer growth. This compound has also been shown to inhibit the migration and invasion of cancer cells, which is important for preventing cancer metastasis. In addition, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3,5-dichloro-4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has several advantages for lab experiments. It has been extensively studied and its synthesis method is well-established, making it relatively easy to obtain. This compound has also been shown to have a wide range of biochemical and physiological effects, making it a versatile compound for studying different biological processes. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is not yet fully understood, which makes it difficult to design experiments to investigate specific aspects of its activity. In addition, this compound has not yet been tested extensively in humans, which limits its potential for clinical applications.

Future Directions

There are several future directions for research on 3,5-dichloro-4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide. One potential area of investigation is the development of this compound-based therapies for cancer and inflammatory conditions. Further studies are needed to fully understand the mechanism of action of this compound and to identify specific signaling pathways and enzymes that are targeted by this compound. In addition, future research could focus on optimizing the synthesis method for this compound and developing new analogs with enhanced activity and specificity. Overall, this compound is a promising compound for further research and has the potential to lead to the development of new therapies for a range of different diseases.

Synthesis Methods

The synthesis of 3,5-dichloro-4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide involves a multi-step process that has been described in detail in several scientific publications. The first step involves the synthesis of 3,5-dichloro-4-ethoxybenzoyl chloride, which is then reacted with N-(2-aminoethyl)piperidine to yield this compound. The synthesis of this compound is a complex process that requires careful attention to detail and high levels of expertise.

Scientific Research Applications

3,5-dichloro-4-ethoxy-N-[2-(1-piperidinyl)ethyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer properties and has been investigated as a potential treatment for a range of different cancers, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to have anti-inflammatory properties, making it a potential treatment for a range of inflammatory conditions.